Cas no 190191-69-6 (Methyl 1,3-dioxane-5-carboxylate)

• Product Name: Methyl 1,3-dioxane-5-carboxylate
• CAS No: 190191-69-6
• MF: C₆H₁₀O₄
• MW: 146.141202449799
• CID: 137344
• PubChem ID: 45090056
• Update Time: 2025-04-19

Methyl 1,3-dioxane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1,3-dioxane-5-carboxylate
• VLMXHXVWOSBWTO-UHFFFAOYSA-N
• 1,3-Dioxane-5-carboxylicacid,methyl ester
• 1,3-Dioxane-5-carboxylicacid,methylester(9CI)
• 190191-69-6
• 1,3-Dioxane-5-carboxylic acid, methyl ester
• methyl1,3-dioxane-5-carboxylate
• METHYL ESTER1,3-DIOXANE-5-CARBOXYLIC ACID
• DTXSID80666562
• AKOS015911131
• SCHEMBL1820626

• Inchi： 1S/C6H10O4/c1-8-6(7)5-2-9-4-10-3-5/h5H,2-4H2,1H3
• InChI Key： VLMXHXVWOSBWTO-UHFFFAOYSA-N
• SMILES： O1COCC(C(=O)OC)C1

Computed Properties

• Exact Mass: 146.05800
• Monoisotopic Mass: 146.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8A^2
• XLogP3: -0.3

Experimental Properties

• Density: 1.158
• Boiling Point: 177.499 °C at 760 mmHg
• Flash Point: 65.234 °C
• Refractive Index: 1.43
• PSA: 44.76000
• LogP: -0.22010